Cas no 100798-11-6 (1,2-INDANYL DIACETATE)

• Product Name: 1,2-INDANYL DIACETATE
• CAS No: 100798-11-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 124235
• Update Time: 2023-04-06

1,2-INDANYL DIACETATE Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,2-diol,2,3-dihydro-, 1,2-diacetate
• 1,2-INDANYL DIACETATE
• 1,2-Indandiol,diacetate (6CI)
• 1H-Indene-1,2-diol, 2,3-dihydro-, diacetate (9CI)
• 1H-Indene-1,2-diol, 2,3-dihydro-, 1,2-diacetate

• Inchi： 1S/C13H14O4/c1-8(14)16-12-7-10-5-3-4-6-11(10)13(12)17-9(2)15/h3-6,12-13H,7H2,1-2H3
• InChI Key： ZSAGZMJOVRIXMF-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)C2=C(C=CC=C2)CC1OC(=O)C

Computed Properties

• Exact Mass: 234.089
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.2
• Boiling Point: 319.8°C at 760 mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.54
• LogP: 1.77860